Cas no 2172565-45-4 (4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol)

4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol is a structurally complex organic compound featuring both piperidine and hydroxyl functional groups. Its unique molecular architecture, combining a substituted piperidine core with a branched hydroxyalkyl side chain, suggests potential utility in pharmaceutical or specialty chemical applications. The presence of multiple hydroxyl groups enhances its polarity, potentially improving solubility in aqueous or polar organic solvents. This compound may serve as a versatile intermediate in synthetic chemistry, particularly for the development of bioactive molecules or chiral building blocks. Its stereochemical complexity could also make it valuable for asymmetric synthesis or as a ligand in catalytic systems. Further research would be required to fully characterize its reactivity profile and potential applications.
4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol structure
2172565-45-4 structure
Product Name:4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol
CAS No:2172565-45-4
MF:C12H25NO2
MW:215.332403898239
CID:5569035
PubChem ID:165594260
Update Time:2025-06-10

4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1632327
    • 2172565-45-4
    • 4-(2-ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol
    • 4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol
    • Inchi: 1S/C12H25NO2/c1-4-11(5-2,10-14)12(15)6-8-13(3)9-7-12/h14-15H,4-10H2,1-3H3
    • InChI Key: XBPCFCCCTKQYML-UHFFFAOYSA-N
    • SMILES: OC1(CCN(C)CC1)C(CO)(CC)CC

Computed Properties

  • Exact Mass: 215.188529040g/mol
  • Monoisotopic Mass: 215.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.7Ų

4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1632327-0.05g
4-(2-ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol
2172565-45-4
0.05g
$1068.0 2023-07-10
Enamine
EN300-1632327-0.1g
4-(2-ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol
2172565-45-4
0.1g
$1119.0 2023-07-10
Enamine
EN300-1632327-0.25g
4-(2-ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol
2172565-45-4
0.25g
$1170.0 2023-07-10
Enamine
EN300-1632327-0.5g
4-(2-ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol
2172565-45-4
0.5g
$1221.0 2023-07-10
Enamine
EN300-1632327-1.0g
4-(2-ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol
2172565-45-4
1.0g
$1272.0 2023-07-10
Enamine
EN300-1632327-2.5g
4-(2-ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol
2172565-45-4
2.5g
$2492.0 2023-07-10
Enamine
EN300-1632327-5.0g
4-(2-ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol
2172565-45-4
5.0g
$3687.0 2023-07-10
Enamine
EN300-1632327-10.0g
4-(2-ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol
2172565-45-4
10.0g
$5467.0 2023-07-10
Enamine
EN300-1632327-50mg
4-(2-ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol
2172565-45-4
50mg
$1068.0 2023-09-22
Enamine
EN300-1632327-100mg
4-(2-ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol
2172565-45-4
100mg
$1119.0 2023-09-22

Additional information on 4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol

Introduction to 4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol (CAS No. 2172565-45-4)

4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 2172565-45-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The compound’s molecular structure, featuring a methylpiperidine core and an ethyl-hydroxybutyl side chain, positions it as a promising candidate for further investigation in drug discovery and development.

The synthesis and characterization of 4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol have been the focus of several studies aimed at understanding its pharmacological properties. The presence of both hydroxyl and alkyl substituents in its structure suggests potential interactions with biological targets, making it a versatile scaffold for medicinal chemists. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic stability of this compound, providing valuable insights into its potential therapeutic applications.

In the context of contemporary pharmaceutical research, 4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol has been explored for its potential role in modulating neurotransmitter systems. The methylpiperidine moiety is known to exhibit properties that may enhance central nervous system (CNS) penetration, while the hydroxybutyl side chain could contribute to metabolic resilience. These characteristics make the compound an attractive candidate for further development in the treatment of neurological disorders, including those related to dopamine and serotonin pathways.

Recent studies have also highlighted the compound’s structural analogs and their derivatives, which have shown promise in preclinical models. For instance, modifications to the ethyl-hydroxybutyl group have been investigated to optimize solubility and bioavailability, while maintaining pharmacological efficacy. These efforts align with broader trends in drug design, where structural optimization plays a critical role in translating laboratory findings into viable therapeutic agents.

The chemical properties of 4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol have been further examined through spectroscopic and crystallographic techniques. High-resolution NMR spectroscopy has provided detailed insights into its molecular conformation, while X-ray crystallography has confirmed its solid-state structure. These analytical methods are essential for ensuring the purity and consistency of the compound during synthetic processes and for validating its structural identity before biological testing.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have begun to assess its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical factors in determining its suitability for clinical development. Initial data suggest that 4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol exhibits favorable pharmacokinetic characteristics, including moderate oral bioavailability and reasonable metabolic stability.

Moreover, the compound’s potential interactions with biological targets have been explored through virtual screening and molecular docking studies. These computational approaches have identified potential binding sites on enzymes and receptors relevant to various therapeutic areas. For example, interactions with monoamine oxidase (MAO) inhibitors or serotonin reuptake transporters have been hypothesized based on these simulations, suggesting possible applications in treating conditions such as depression or anxiety disorders.

The synthesis routes for producing 4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol have also been refined to enhance yield and scalability. Multi-step synthetic pathways involving condensation reactions followed by functional group transformations have been optimized for industrial production. These advancements ensure that sufficient quantities of the compound can be obtained for both preclinical testing and future clinical trials.

In conclusion, 4-(2-Ethyl-1-hydroxybutan-2-yl)-1-methylpiperidin-4-ol (CAS No. 2172565-45-4) represents a compelling candidate for further pharmaceutical exploration. Its unique structural features, combined with promising preliminary data on biological activity and pharmacokinetics, position it as a valuable asset in drug discovery programs targeting neurological and other therapeutic areas. Continued research into this compound is expected to yield novel insights into its mechanisms of action and potential clinical applications.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.